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Introduction
Bastnasite, a fluorocarbonate mineral, is a primary source of light rare earth elements

(LREEs), including neodymium (Nd) and praseodymium (Pr).[1] These elements are critical

components in the production of the world's strongest permanent magnets, neodymium-iron-

boron (NdFeB) magnets. The exceptional magnetic properties of NdFeB magnets have made

them indispensable in a wide array of high-performance applications, from motors in electric

vehicles and generators in wind turbines to consumer electronics and medical devices.[2][3]

This document provides detailed application notes and experimental protocols for the

extraction of rare earth elements from bastnasite and their subsequent use in the fabrication of

high-performance magnets.

Data Presentation: Typical Magnetic Properties of
High-Performance NdFeB Magnets
The successful processing of bastnasite-derived rare earth oxides into NdFeB magnets aims

to achieve high-performance magnetic characteristics. The following table summarizes the

typical magnetic properties of various grades of sintered NdFeB magnets. The goal of the

described protocols is to produce Nd-Pr oxides that, when used in magnet manufacturing, can

achieve these performance levels.
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Magnet Grade
Remanence
(Br)

Coercivity
(Hcb)

Intrinsic
Coercivity
(Hcj)

Maximum
Energy
Product
(BH)max

Tesla (T) kA/m kA/m kJ/m³

N35 1.17 - 1.21 ≥ 868 ≥ 955 263 - 287

N42 1.30 - 1.32 ≥ 955 ≥ 955 318 - 342

N52 1.44 - 1.48 ≥ 876 ≥ 876 398 - 422

N42SH 1.28 - 1.32 ≥ 987 ≥ 1592 318 - 342

N38EH 1.24 - 1.26 ≥ 923 ≥ 1990 287 - 310

Note: The performance of magnets can be influenced by the addition of other elements like

dysprosium (Dy) and terbium (Tb) to improve thermal stability. The data presented here is

representative of high-quality commercial NdFeB magnets.

Experimental Protocols
The transformation of bastnasite ore into high-performance magnets is a multi-stage process

involving ore beneficiation, hydrometallurgical extraction and separation of rare earth elements,

and finally, powder metallurgy to produce the magnets.

Protocol 1: Extraction and Separation of Neodymium
and Praseodymium from Bastnasite Concentrate
This protocol outlines the hydrometallurgical process to extract and separate Nd and Pr from a

bastnasite concentrate.

1. Calcination of Bastnasite Concentrate:

Objective: To decompose the carbonate minerals and oxidize cerium to facilitate its

separation.

Procedure:
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Place the bastnasite concentrate (typically 60-70% rare earth oxide - REO) in a furnace.

[4]

Heat the concentrate at a temperature between 600°C and 800°C for 1 to 3 hours.[5] This

process converts the rare earth fluorocarbonates into oxides.

2. Acid Leaching:

Objective: To selectively dissolve the trivalent rare earth elements, leaving behind the less

soluble tetravalent cerium oxide.

Procedure:

Allow the calcined concentrate to cool.

Leach the calcined material with a 1.5 mol/L sulfuric acid solution or a nitric acid solution.

[6]

Maintain a solid-to-liquid ratio of 1:8 and a temperature of approximately 50°C.[6]

Stir the mixture continuously for 2-4 hours.[6][7]

Filter the slurry to separate the pregnant leach solution (PLS) containing the dissolved rare

earth elements from the solid residue, which is enriched in cerium oxide.

3. Solvent Extraction for Nd/Pr Separation:

Objective: To separate neodymium and praseodymium from other rare earth elements in the

pregnant leach solution. This protocol utilizes the P507 extractant (2-ethylhexyl phosphonic

acid mono-2-ethylhexyl ester).

Procedure:

Organic Phase Preparation: Prepare a solution of 20-30% (v/v) P507 in a suitable organic

diluent such as kerosene.[8]

pH Adjustment: Adjust the pH of the pregnant leach solution to a range of 2.0-4.0.[8] This

is a critical step for selective extraction.
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Extraction:

Mix the aqueous PLS with the organic phase at an organic-to-aqueous (O:A) phase

ratio of 1:1 to 3:1.[8]

Agitate the mixture for 3-10 minutes to allow for the transfer of rare earth ions into the

organic phase.[8]

Allow the phases to separate. The Nd and Pr will be preferentially loaded into the

organic phase.

Scrubbing (Optional): To remove any co-extracted impurities, the loaded organic phase

can be scrubbed with a dilute acid solution.

Stripping:

Contact the loaded organic phase with a 3-6 mol/L hydrochloric acid (HCl) solution to

strip the Nd and Pr back into an aqueous phase.[8]

This results in a purified and concentrated Nd-Pr chloride solution.

4. Precipitation and Calcination to Nd-Pr Oxide:

Objective: To obtain high-purity mixed neodymium-praseodymium oxide (NdPrO).

Procedure:

Precipitate the rare earths from the purified chloride solution by adding oxalic acid.

Filter and wash the rare earth oxalate precipitate.

Calcine the oxalate precipitate in a furnace at approximately 800-900°C to convert it into

Nd-Pr oxide.

Protocol 2: Fabrication of Sintered NdFeB Magnets from
Bastnasite-Derived Nd-Pr Oxide
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This protocol describes the powder metallurgy process to produce high-performance sintered

NdFeB magnets.

1. Alloy Production:

Objective: To produce an Nd-Fe-B alloy with the desired composition.

Procedure:

Mix the bastnasite-derived Nd-Pr oxide with iron, ferroboron, and any other desired

alloying elements (e.g., dysprosium, terbium for high-temperature applications).

Perform a calciothermic reduction-diffusion process or an electrolytic process to reduce

the rare earth oxides to their metallic form and create the alloy.

The alloy is typically produced in the form of thin strips or flakes through a strip casting

method.

2. Powder Preparation:

Objective: To produce a fine powder of the Nd-Fe-B alloy.

Procedure:

Hydrogen Decrepitation: Expose the alloy to hydrogen gas, which causes it to become

brittle and break apart into a coarse powder.

Jet Milling: Further reduce the particle size of the powder to a fine, single-crystal size

(typically 3-5 micrometers) in an inert gas atmosphere (e.g., nitrogen or argon) to prevent

oxidation.

3. Pressing and Alignment:

Objective: To compact the powder into the desired shape and align the magnetic domains.

Procedure:

Place the fine powder into a mold.
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Apply a strong external magnetic field to align the easy-axis of magnetization of the

powder particles.

While the magnetic field is applied, press the powder into a dense green compact.

Isostatic pressing is often used to achieve uniform density.

4. Sintering and Heat Treatment:

Objective: To densify the compact and develop the final microstructure and magnetic

properties.

Procedure:

Sinter the green compact in a vacuum or inert atmosphere at a temperature of around

1000-1100°C. This fuses the powder particles together.

Follow the sintering with a post-sintering heat treatment (aging) at a lower temperature

(around 500-600°C) to optimize the microstructure and enhance the coercivity.

5. Machining and Coating:

Objective: To achieve the final dimensions and protect the magnet from corrosion.

Procedure:

Machine the sintered magnet to the final desired shape and dimensions.

Apply a protective coating, such as nickel-copper-nickel or epoxy, as NdFeB magnets are

prone to corrosion.[9]

6. Magnetization:

Objective: To magnetize the finished magnet.

Procedure:

Place the magnet in a magnetizing fixture.
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Apply a very strong external magnetic field to fully magnetize the material.

Visualizations
Experimental Workflow for Nd-Pr Oxide Production from
Bastnasite

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1170425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beneficiation

Hydrometallurgy

Bastnasite Ore

Froth Flotation

Bastnasite Concentrate
(~60-70% REO)

Calcination
(600-800°C)

Acid Leaching
(H2SO4 or HNO3)

Solvent Extraction
(e.g., P507)

Pregnant Leach Solution

Stripping
(HCl)

Loaded Organic

Precipitation
(Oxalic Acid)

Purified Nd-Pr Solution

Final Calcination
(800-900°C)

High-Purity
Nd-Pr Oxide

Click to download full resolution via product page

Caption: Workflow for producing Nd-Pr oxide from bastnasite.
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Production Process of Sintered NdFeB Magnets
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Caption: Process for fabricating sintered NdFeB magnets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1170425?utm_src=pdf-custom-synthesis
https://newlandmagnetics.eu/sintered-ndfeb-magnets/nefeb-typical-magnetic-properties/
https://research.chalmers.se/en/publication/545582
https://research.chalmers.se/en/publication/545582
https://discoveryalert.com.au/critical-mineral-supply-chains-saskatchewan-2025/
https://www.911metallurgist.com/blog/rare-earth-oxide-bastnasite/
https://pure.psu.edu/en/publications/hydrometallurgical-processing-of-bastnasite-ore-a-theoretical-app/
https://www.redalyc.org/pdf/6617/661770390002.pdf
https://www.researchgate.net/figure/XRD-patterns-of-bastnaesite-concentrate-before-and-after-calcination-calcination_fig2_314199587
https://www.metalleaching.com/extraction-process-parameters-for-p507-extractant/
https://www.magnet4sale.com/examples-of-neodymium-magnets/
https://www.benchchem.com/product/b1170425#application-of-bastnasite-in-high-performance-magnets
https://www.benchchem.com/product/b1170425#application-of-bastnasite-in-high-performance-magnets
https://www.benchchem.com/product/b1170425#application-of-bastnasite-in-high-performance-magnets
https://www.benchchem.com/product/b1170425#application-of-bastnasite-in-high-performance-magnets
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

